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Compound of Interest

Compound Name: C.l. Disperse red 54

Cat. No.: B1143416

C.l. Disperse Red 54: An In-depth Technical
Guide

An Overview of a Key Azo Dye in the Textile Industry

C.l. Disperse Red 54 is a monoazo dye recognized for its application in coloring synthetic
fibers, particularly polyester.[1][2] As a member of the disperse dye class, it is characterized by
its low water solubility and its ability to exist as a fine dispersion in an aqueous dyebath, from
which it diffuses into the hydrophobic fibers upon heating. This technical guide provides a
comprehensive review of C.l. Disperse Red 54, detailing its chemical and physical properties,
manufacturing process, primary applications in textile dyeing, and the analytical methods for its
detection. Toxicological aspects related to this class of dyes are also discussed.

Physicochemical Properties

C.l. Disperse Red 54, also known by its Colour Index number 11131, is a purple powder that
yields a yellow-red color in application.[1][3] Key physicochemical data for this dye are
summarized in the table below. It is important to note that a specific melting point for C.I.
Disperse Red 54 is not consistently reported in publicly available literature.
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Property Value Reference(s)
C.l. Name Disperse Red 54 [1]
C.I. Number 11131 [1]
CAS Number 12217-86-6, 6657-37-0, 6021- (12]
61-0

Molecular Formula C19H18CIN504 [11[3]
Molecular Weight 415.83 g/mol [1][2]
Appearance Purple powder [11[3]
Boiling Point 622.6°C at 760 mmHg [3]
Density 1.31 g/cm3 [3]
Refractive Index 1.608 [3]

B Insoluble in water; Soluble in
Solubility [4]
acetone and alcohol.

Synthesis Pathway

The manufacturing of C.l. Disperse Red 54 involves a two-step diazotization and coupling
process. The synthesis begins with the diazotization of 2-chloro-4-nitrobenzenamine. This is
followed by the coupling of the resulting diazonium salt with N-cyanoethyl-N-
methoxycarbonylethylaniline.[1]

Starting Materials

NaNOz, HCI
2-Chloro-4-nitrobenzenamine |- 0-5°C

Reaction Steps Final Product

Diazonium Salt
Diazotization Azo Coupling C.I. Disperse Red 54

[ N-cyanoethyl-N- \
m
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- J
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Synthesis of C.l. Disperse Red 54.

Applications in Textile Dyeing

The primary application of C.l. Disperse Red 54 is in the dyeing of polyester fibers, where it
can be used to achieve deep shades.[1] It is also suitable for coloring cellulose acetate and
triacetate fibers.[1] The dye is typically applied using high-temperature methods or the
thermosol process to ensure effective diffusion and fixation within the fiber.

High-Temperature Exhaust Dyeing

This method involves dyeing the textile material in a pressurized vessel where the temperature
of the dyebath can be raised above the boiling point of water.

Experimental Protocol:

e Scouring: The polyester fabric is first scoured to remove any impurities that might interfere
with dyeing.

e Dye Bath Preparation: A dyebath is prepared with C.l. Disperse Red 54, a dispersing agent,
and an acidic buffer to maintain a pH of 4.5-5.5.

e Dyeing Cycle:
o The fabric is introduced into the dyebath at approximately 60°C.
o The temperature is gradually raised to 130°C.
o Dyeing is continued at this temperature for 30-60 minutes.
e Cooling and Rinsing: The dyebath is cooled, and the fabric is rinsed thoroughly.

e Reduction Clearing: A post-treatment with a reducing agent (e.g., sodium hydrosulfite) and
an alkali is performed to remove any unfixed dye from the fiber surface, thereby improving
wash fastness.
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High-Temperature Exhaust Dyeing Workflow.
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Thermosol Dyeing Process

The thermosol method is a continuous process suitable for dyeing large quantities of fabric.
Experimental Protocol:

o Padding: The fabric is passed through a pad bath containing the dispersed dye, a migration
inhibitor, and other auxiliaries. The fabric is squeezed through rollers to ensure even dye
application.

e Drying: The padded fabric is dried, often using infrared pre-dryers followed by hot air.

e Thermofixation: The dried fabric is subjected to high temperatures (typically 190-220°C) for a
short duration (e.g., 60-90 seconds). This causes the dye to sublime and diffuse into the
polyester fibers.

o After-treatment: The fabric is washed to remove unfixed dye and chemicals, which may
include a reduction clearing step.

Padding with Drying Thermofixation Washing & Reduction P
Dye Dispersion (IR + Hot Air) (190-220°C) Clearing ving

Click to download full resolution via product page

Thermosol Dyeing Process Workflow.

Fastness Properties

C.l. Disperse Red 54 exhibits good fastness properties on polyester, which are crucial for the
longevity of the dyed fabric.
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Fastness Property AATCC Standard ISO Standard Reference(s)
Light Fastness 6 6 [1]
Washing Fastness

_ 4-5 4-5 [1]
(Fading)
Washing Fastness

o 5 4-5 [1]
(Staining)
Perspiration Fastness

) 5 [1]
(Fading)
Perspiration Fastness

- 4-5 [1]
(Staining)
Ironing Fastness

. 4-5 4-5 [1]
(Fading)
Ironing Fastness

4-5 4-5 [1]

(Staining)

Analytical Methods

The detection and quantification of C.l. Disperse Red 54, particularly in textiles and
wastewater, are important for quality control and environmental monitoring. High-Performance
Liquid Chromatography (HPLC) is a commonly used technique for the analysis of disperse
dyes.

General HPLC Protocol for Disperse Dyes:

e Instrumentation: An HPLC system equipped with a UV-Vis or Photodiode Array (PDA)
detector.

e Column: Areversed-phase C18 column is typically used.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., water with formic
acid) and an organic solvent (e.g., acetonitrile or methanol).
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» Sample Preparation: Extraction of the dye from the sample matrix (e.g., textile fiber) using a
suitable solvent, followed by filtration before injection.

» Detection: The detector is set to the wavelength of maximum absorbance (Amax) of the dye.

Toxicological Profile

Specific toxicological data for C.I. Disperse Red 54, such as LD50 values, are not readily
available in the public domain. However, the broader class of disperse dyes, particularly azo
dyes, has been the subject of toxicological concern. Some azo dyes have the potential to break
down into aromatic amines, which may be carcinogenic.[5][6][7] For instance, studies on other
disperse dyes like Disperse Red 1 and Disperse Red 13 have shown evidence of mutagenic
and cytotoxic effects.[5] These findings underscore the importance of proper handling
procedures and wastewater treatment to minimize exposure and environmental contamination.

Conclusion

C.l. Disperse Red 54 remains a significant dye in the textile industry due to its effectiveness in
coloring polyester and other synthetic fibers. Its application through high-temperature and
thermosol dyeing processes allows for the production of textiles with good color fastness. While
specific toxicological data for this particular dye is limited, the general concerns associated with
azo and disperse dyes highlight the need for responsible manufacturing and use. Further
research into the specific toxicological and environmental profile of C.l. Disperse Red 54 would
be beneficial for a complete risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. worlddyevariety.com [worlddyevariety.com]
o 2. Disperse Red 54 CAS#: 6021-61-0 [m.chemicalbook.com]
e 3. Cas 12217-86-6,Disperse Red 54 | lookchem [lookchem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1143416?utm_src=pdf-body
https://www.researchgate.net/publication/275031401_Disperse_Red_1_textile_dye_induces_cytotoxic_and_genotoxic_effects_in_mouse_germ_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://pubmed.ncbi.nlm.nih.gov/20549607/
https://www.researchgate.net/publication/275031401_Disperse_Red_1_textile_dye_induces_cytotoxic_and_genotoxic_effects_in_mouse_germ_cells
https://www.benchchem.com/product/b1143416?utm_src=pdf-body
https://www.benchchem.com/product/b1143416?utm_src=pdf-body
https://www.benchchem.com/product/b1143416?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-red-54.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1901797_EN.htm
https://www.lookchem.com/casno12217-86-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. Disperse Red 1 (textile dye) induces cytotoxic and genotoxic effects in mouse germ cells -
PubMed [pubmed.nchbi.nlm.nih.gov]

o 5. researchgate.net [researchgate.net]

e 6. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC
[pmc.ncbi.nlm.nih.gov]

7. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2
cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Literature review on the applications of C.I. Disperse
Red 54]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143416#literature-review-on-the-applications-of-c-i-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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